Cas no 1160556-64-8 (CPhos)

• Product Name: CPhos
• CAS No: 1160556-64-8
• MF: C₂₈H₄₁N₂P
• MW: 436.61234
• MDL: MFCD27978504
• CID: 1124174
• PubChem ID: 329766759
• Update Time: 2024-11-03

CPhos Chemical and Physical Properties

Names and Identifiers

• 2'-(Dicyclohexylphosphino)-N,N,N',N'-tetramethyl-2,6-biphenyldiam ine
• CPhos
• Hyperforin
• (2-Indanylidene)malononitrile
• 2-(Dicyanomethylen)indan
• 2'-(dicyclohexylphosphino)-N2,N2,N6,N6-tetramethylbiphenyl-2,6-diamine
• 2-Dicyclohexylphosphino-2',6'-bis(N,N-dimethylamino)biphenyl
• MALONONITRILE,(2-INDANYLIDENE)
• 2-Dicyclohexylphosphino-2′,6′-bis(N,N-dimethylamino)biphenyl
• 2'-(Dicyclohexylphosphino)-N2,N2,N6,N6-tetramethyl-(1,1'-biphenyl)-2,6-diamine
• CS-0035154
• 2'-(Dicyclohexylphosphino)-N2,N2,N6,N6-tetramethyl(1,1'-biphenyl)-2,6-diamine
• Y-200010
• MFCD27978504
• 2-(2-dicyclohexylphosphanylphenyl)-1-N,1-N,3-N,3-N-tetramethylbenzene-1,3-diamine
• 2'-(Dicyclohexylphosphino)-N2,N2,N6,N6-tetramethyl-[1,1'-biphenyl]-2,6-diamine
• (1,1'-Biphenyl)-2,6-diamine, 2'-(dicyclohexylphosphino)-N2,N2,N6,N6-tetramethyl-
• 1160556-64-8
• 9D5DWS5PBX
• EN300-7393589
• [1,1'-Biphenyl]-2,6-diamine, 2'-(dicyclohexylphosphino)-N2,N2,N6,N6-tetramethyl-
• SCHEMBL14736169
• UNII-9D5DWS5PBX
• SY030885
• CPhos, 98%
• 2'-(dicyclohexylphosphino)-N,N,N',N'-tetramethylbiphenyl-2,6-diamine
• F10189
• 2-Dicyclohexylphosphino-2'',6''-bis(dimethylamino)-1,1''-biphenyl
• 2 inverted exclamation mark -(Dicyclohexylphosphino)-2,6-di(dimethylamino)biphenyl
• 2-(2-dicyclohexylphosphanylphenyl)-n1,n1,n3,n3-tetramethyl-benzene-1,3-diamine
• PS-17806
• DTXSID301045581
• Q15410917
• 2'-(Dicyclohexylphosphino)-2,6-di(dimethylamino)biphenyl
• 2'-(dicyclohexylphosphanyl)-N2,N2,N6,N6-tetramethyl-[1,1'-biphenyl]-2,6-diamine
• DRNAQRXLOSUHBQ-UHFFFAOYSA-N
• 2-Dicyclohexylphosphino-2',6'-bis(diMethylaMino)-1,1'-biphenyl

• MDL： MFCD27978504
• Inchi： InChI=1S/C28H41N2P/c1-29(2)25-19-13-20-26(30(3)4)28(25)24-18-11-12-21-27(24)31(22-14-7-5-8-15-22)23-16-9-6-10-17-23/h11-13,18-23H,5-10,14-17H2,1-4H3
• InChI Key： DRNAQRXLOSUHBQ-UHFFFAOYSA-N
• SMILES： CN(C)C1=C(C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4)C(=CC=C1)N(C)C

Computed Properties

• Exact Mass: 436.30100
• Monoisotopic Mass: 436.30073631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Melting Point: 108-113 °C
• Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
• PSA: 20.07000
• LogP: 7.25820

CPhos Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives